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Compound of Interest

Compound Name: 1H-Indene, 2,7-dimethyl-

Cat. No.: B15416452

Disclaimer: A specific Safety Data Sheet (SDS) for 1H-Indene, 2,7-dimethyl- was not available
at the time of this writing. The following disposal procedures are based on the available safety
data for the closely related compounds, Indene (CAS 95-13-6) and 1H-Indene, 2,3-dihydro-4,7-
dimethyl- (CAS 6682-71-9). It is crucial for researchers, scientists, and drug development
professionals to consult with their institution's environmental health and safety (EHS) office for
final guidance and to ensure compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Proper handling of 1H-Indene, 2,7-dimethyl-, and its waste is critical to ensure laboratory
safety. Based on information for related indene compounds, this substance should be treated
as a flammable liquid and may be harmful if swallowed or inhaled.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.

o Skin Protection: Wear flame-retardant and impervious clothing. Gloves must be inspected
prior to use and disposed of in accordance with good laboratory practices.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate organic vapor cartridge.
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Handling and Storage:

o Keep the substance and its waste away from heat, sparks, open flames, and hot surfaces.
No smoking.

» Store in a cool, dry, and well-ventilated place in a tightly closed container.

o Use explosion-proof electrical, ventilating, and lighting equipment.

o Use only non-sparking tools to prevent ignition.

e Ground and bond containers when transferring material to prevent static discharge.

Step-by-Step Disposal Protocol

The proper disposal of 1H-Indene, 2,7-dimethyl- waste should be conducted by trained
personnel in a designated and controlled area.

Step 1: Waste Identification and Segregation
o All waste containing 1H-Indene, 2,7-dimethyl- must be classified as hazardous waste.

e Segregate this waste from other laboratory waste streams to prevent accidental mixing with
incompatible materials. Strong oxidizing agents are noted as incompatible.

Step 2: Waste Collection and Containerization

e Collect waste in a suitable, labeled, and closed container. The container should be
compatible with flammable organic liquids.

o Ensure the container is properly sealed to prevent the release of vapors.
Step 3: Labeling and Storage of Waste

o Clearly label the waste container with "Hazardous Waste," the full chemical name "1H-
Indene, 2,7-dimethyl-," and any other identifiers required by your institution.
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o Store the sealed waste container in a designated hazardous waste accumulation area that is
cool, dry, and well-ventilated, away from sources of ignition.

Step 4: Arrange for Professional Disposal

e Dispose of the contents and container through an approved waste disposal plant.[1][2]
Contact your institution's EHS department to arrange for pickup and disposal by a licensed
hazardous waste contractor.

e Do not pour this chemical down the drain or dispose of it with general laboratory trash.

Quantitative Data Summary

No specific quantitative data for 1H-Indene, 2,7-dimethyl- is available. The following table
provides data for the related compound Indene (CAS 95-13-6) for reference.

Property Value Source
Molecular Formula C9H8 [3]
Molar Mass 116.16 g/mol [3]
Boiling Point 181 -182°C [1]
Melting Point -5--3°C [1]
Density 0.996 g/cm? at 25 °C [1]
Flash Point 58 °C (closed cup) [4]

Experimental Protocols Cited

The disposal procedures outlined are based on standard hazardous waste management
protocols as described in the Safety Data Sheets for similar chemicals. No specific
experimental protocols for the disposal of 1H-Indene, 2,7-dimethyl- were found.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1H-Indene, 2,7-
dimethyl-.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/aldrich/168769
https://www.fishersci.com/store/msds?partNumber=AAL12665&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15416452?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indene
https://en.wikipedia.org/wiki/Indene
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/168769
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/168769
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/168769
https://www.chemicalbook.com/msds/indene.htm
https://www.benchchem.com/product/b15416452?utm_src=pdf-body
https://www.benchchem.com/product/b15416452?utm_src=pdf-body
https://www.benchchem.com/product/b15416452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15416452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Step 1. Waste ldentification & Segregation
(Classify as Hazardous Waste)

Step 2: Waste Collection & Containerization
(Use compatible, sealed containers)

abel clearly, store in designated are

'

[ Step 4. Professional Disposal j
(C P)

Step 3: Labeling & Storage
(L a)

ontact EHS for licensed contractor picku

Do NOT dispose down the drain or in regular trash

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1H-Indene, 2,7-dimethyl- waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 1H-
Indene, 2,7-dimethyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15416452#1h-indene-2-7-dimethyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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